Cas no 215226-74-7 ((z)-2-chloro-3-(chloromethyl)but-2-enedioic Acid)

• Product Name: (z)-2-chloro-3-(chloromethyl)but-2-enedioic Acid
• CAS No: 215226-74-7
• MF: C₅H₄Cl₂O₄
• MW: 198.98886013031
• CID: 1401934
• PubChem ID: 3036734
• Update Time: 2025-04-20

(z)-2-chloro-3-(chloromethyl)but-2-enedioic Acid Chemical and Physical Properties

Names and Identifiers

• (z)-2-chloro-3-(chloromethyl)but-2-enedioic Acid
• (2Z)-2-Chloro-3-(chloromethyl)but-2-enedioic acid
• 2-butenedioic acid, 2-chloro-3-(chloromethyl)-, (2Z)-
• (2Z)-2-Chloro-3-(chloromethyl)but-2-enedioic acid; 2-butenedioic acid, 2-chloro-3-(chloromethyl)-, (2Z)-
• CCRIS 8233
• 215226-74-7
• (Z)-2-Chloro-3-(chloromethyl)-2-butenedioic acid
• DTXSID901030752
• (2Z)-2-CHLORO-3-(CHLOROMETHYL)-2-BUTENEDIOIC ACID

• Inchi： 1S/C5H4Cl2O4/c6-1-2(4(8)9)3(7)5(10)11/h1H2,(H,8,9)(H,10,11)/b3-2+
• InChI Key： XCQFNBRZFLBACO-NSCUHMNNSA-N
• SMILES： ClC/C(/C(=O)O)=C(/C(=O)O)\Cl

Computed Properties

• Exact Mass: 197.94872
• Monoisotopic Mass: 197.9486640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids